Cas no 81116-98-5 (Profenofos)

Profenofos structure
Profenofos structure
Product Name:Profenofos
CAS No:81116-98-5
MF:C11H15BrClO3PS
MW:373.630761384964
CID:2681680
Update Time:2023-08-07

Profenofos Chemical and Physical Properties

Names and Identifiers

    • PROFENOFOS
    • Curacron
    • Selecron
    • Polycron
    • (-)-Profenofos
    • (+)-Profenofos
    • Caswell No. 266AA
    • Phosphorothioic acid, O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl ester
    • CGA 15324
    • Profenofos [ANSI:BSI:ISO]
    • O-(4-Bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate
    • EPA Pesticide Chemical Code 111401
    • O-(4-Bromo-2-chlorophenyl)-O-ethyl-S-propyl phosphorothioate
    • QYMMJNLHFKGANY-UHFFFAOYSA-N
    • o-(4-Bromo-2-chlorophenyl) o-ethyl S-propyl thiop
    • Profenofos
    • Inchi: 1S/C11H15BrClO3PS/c1-3-7-18-17(14,15-4-2)16-11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: QYMMJNLHFKGANY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OP(=O)(OCC)SCCC
    • BRN: 2150258

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 296
  • XLogP3: 4.7
  • Topological Polar Surface Area: 60.8
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